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Compound of Interest

Compound Name: Lansoprazole sulfide-13C6

Cat. No.: B12369811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical profile of Lansoprazole
sulfide-13C6, a stable isotope-labeled internal standard crucial for quantitative bioanalytical

studies. This document outlines the expected data from a Certificate of Analysis, details the

experimental protocols for its characterization, and presents a visual representation of the

quality control workflow.

Quantitative Data Summary
The following tables summarize the typical quantitative data expected for a batch of

Lansoprazole sulfide-13C6, ensuring its identity, purity, and quality for research and

development applications.

Table 1: Physical and Chemical Properties
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Property Specification

Appearance White to off-white solid

Molecular Formula C₁₀¹³C₆H₁₄F₃N₃OS

Molecular Weight 359.36 g/mol

Melting Point 147.0 to 151.0 °C

Solubility Soluble in DMSO and Methanol

Table 2: Analytical Data

Analysis Method Specification

Chemical Purity (HPLC) HPLC-UV ≥ 98.0%[1]

Isotopic Purity Mass Spectrometry ≥ 99%

Identity (¹H NMR) ¹H NMR Conforms to structure

Identity (¹³C NMR) ¹³C NMR Conforms to structure

Identity (Mass Spec) HRMS Conforms to structure

Residual Solvents GC-HS Meets ICH Q3C limits

Water Content Karl Fischer Titration ≤ 0.5%

Experimental Protocols
Detailed methodologies for the key analytical techniques used to characterize Lansoprazole
sulfide-13C6 are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is for the determination of the chemical purity of Lansoprazole sulfide-13C6 and

the separation of related impurities.
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Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

Column: C18 stationary phase, 250 mm length, 4.6 mm internal diameter, 5 µm particle size.

[2]

Mobile Phase A: 0.1% Formic acid in water.[2]

Mobile Phase B: Acetonitrile.[2]

Gradient Program:

Time (min) % Mobile Phase B

0.0 10

10.0 10

50.0 90

51.0 10

| 60.0 | 10 |

Flow Rate: 1.0 mL/min.[2][3]

Column Temperature: 25°C.[2]

Detection Wavelength: 260 nm.[2][3]

Injection Volume: 10 µL.

Sample Preparation: The sample is dissolved in the mobile phase to a suitable

concentration.[4]

Mass Spectrometry (MS) for Identity and Isotopic Purity
High-resolution mass spectrometry is employed to confirm the molecular weight and determine

the isotopic enrichment of Lansoprazole sulfide-13C6.
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Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled to a liquid chromatograph.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Mass Analyzer: Operated in full scan mode to acquire accurate mass data.

Expected Molecular Ion: The protonated molecular ion [M+H]⁺ is expected at m/z 360.09,

which is 6 Da higher than the unlabeled Lansoprazole sulfide due to the six ¹³C atoms.

Isotopic Purity Assessment: The relative intensities of the M+0 to M+6 peaks are measured

to calculate the percentage of the fully labeled compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of Lansoprazole
sulfide-13C6.

Instrumentation: A 400 MHz or higher field NMR spectrometer.

Sample Preparation: 5-25 mg of the sample is dissolved in 0.6-0.7 mL of a suitable

deuterated solvent, such as DMSO-d₆.[5] The solution should be free of particulate matter.[6]

¹H NMR: The spectrum should be consistent with the proton chemical shifts and coupling

patterns expected for the Lansoprazole sulfide structure.

¹³C NMR: The spectrum will show signals corresponding to the carbon atoms in the

molecule. The six signals for the benzimidazole ring carbons will be present, with chemical

shifts typically observed in the aromatic region for this heterocyclic system.[7][8][9][10] Due

to the ¹³C enrichment, these signals will be significantly enhanced.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships relevant to the analysis and

quality control of Lansoprazole sulfide-13C6.
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Caption: Quality control workflow for Lansoprazole sulfide-13C6.
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Caption: Relationship between analytical techniques and information obtained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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